N-(3-METHYLPHENYL)-4-[(PYRIDIN-3-YL)METHYL]PIPERAZINE-1-CARBOXAMIDE

• IUPAC Name: N-(3-methylphenyl)-4-(pyridin-3-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H22N4O/c1-15-4-2-6-17(12-15)20-18(23)22-10-8-21(9-11-22)14-16-5-3-7-19-13-16/h2-7,12-13H,8-11,14H2,1H3,(H,20,23)
• InChI Key: ZMDVQNZFRUVOMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCN(CC2)CC3=CN=CC=C3
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol

Description

N-(3-METHYLPHENYL)-4-[(PYRIDIN-3-YL)METHYL]PIPERAZINE-1-CARBOXAMIDE is a complex organic compound that features a piperazine ring substituted with a pyridin-3-ylmethyl group and a 3-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3-METHYLPHENYL)-4-[(PYRIDIN-3-YL)METHYL]PIPERAZINE-1-CARBOXAMIDE typically involves multi-step organic reactions. One common method involves the reaction of 3-methylphenylamine with 4-(pyridin-3-ylmethyl)piperazine-1-carboxylic acid under appropriate conditions to form the desired product. The reaction conditions often include the use of coupling reagents such as carbodiimides and catalysts to facilitate the formation of the amide bond.

Industrial Production Methods: In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of: